N-Dansyl-2-oxopyrrolidine
Description
N-Dansyl-2-oxopyrrolidine is a pyrrolidine derivative featuring a dansyl (5-dimethylaminonaphthalene-1-sulfonyl) group at the nitrogen atom and a ketone (oxo) group at the C2 position of the pyrrolidine ring. The dansyl moiety confers strong fluorescence properties, making this compound valuable in biochemical assays, particularly as a fluorescent probe for tracking molecular interactions or labeling biomolecules . The 2-oxopyrrolidine core is a lactam structure common in pharmaceuticals and organic synthesis.
Properties
CAS No. |
69699-78-1 |
|---|---|
Molecular Formula |
C16H18N2O3S |
Molecular Weight |
318.4 g/mol |
IUPAC Name |
1-[5-(dimethylamino)naphthalen-1-yl]sulfonylpyrrolidin-2-one |
InChI |
InChI=1S/C16H18N2O3S/c1-17(2)14-8-3-7-13-12(14)6-4-9-15(13)22(20,21)18-11-5-10-16(18)19/h3-4,6-9H,5,10-11H2,1-2H3 |
InChI Key |
VIGXSBWHOIZVDZ-UHFFFAOYSA-N |
SMILES |
CN(C)C1=CC=CC2=C1C=CC=C2S(=O)(=O)N3CCCC3=O |
Canonical SMILES |
CN(C)C1=CC=CC2=C1C=CC=C2S(=O)(=O)N3CCCC3=O |
Other CAS No. |
69699-78-1 |
Synonyms |
N-dansyl-2-oxopyrrolidine |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Group Analysis
The table below highlights structural differences and functional groups among N-Dansyl-2-oxopyrrolidine and related pyrrolidine derivatives:
Physicochemical Properties
- Solubility : The dansyl group increases hydrophobicity compared to polar derivatives like 1-methyl-5-oxopyrrolidine-3-carboxylic acid (carboxylic acid enhances water solubility) .
- Fluorescence: Unique to this compound due to the dansyl chromophore; absent in non-fluorescent analogs like N-Nitrosopyrrolidine .
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